molecular formula C7H6ClN3O B8813769 2-Chloro-7-methyl-3H-pyrrolo[2,3-d]pyrimidin-4(7H)-one

2-Chloro-7-methyl-3H-pyrrolo[2,3-d]pyrimidin-4(7H)-one

Cat. No.: B8813769
M. Wt: 183.59 g/mol
InChI Key: JOAMXRZVRQZUJM-UHFFFAOYSA-N
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Description

2-Chloro-7-methyl-3H-pyrrolo[2,3-d]pyrimidin-4(7H)-one is a useful research compound. Its molecular formula is C7H6ClN3O and its molecular weight is 183.59 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H6ClN3O

Molecular Weight

183.59 g/mol

IUPAC Name

2-chloro-7-methyl-3H-pyrrolo[2,3-d]pyrimidin-4-one

InChI

InChI=1S/C7H6ClN3O/c1-11-3-2-4-5(11)9-7(8)10-6(4)12/h2-3H,1H3,(H,9,10,12)

InChI Key

JOAMXRZVRQZUJM-UHFFFAOYSA-N

Canonical SMILES

CN1C=CC2=C1N=C(NC2=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

2,4-dichloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine (2.39 g, 11.8 mmol) was treated with a 2M aqueous potassium hydroxide solution (70 mL, 140 mmol). The reaction was warmed to 100° C., where it was stirred overnight. The reaction was allowed to cool down to room temperature gradually, where it stirred for an additional 2 nights. The reaction was brought to pH ˜7-8 with a 3N aqueous hydrochloric acid solution. The resulting light yellow mixture was cooled in an ice/water bath and filtered, rinsing twice with a small amount of water. The filtrate was brought to pH ˜2-3 with additional 3N aqueous hydrochloric acid solution. The resulting opaque light yellow mixture was filtered through the original filter cake. The solids were dried in vacuo to afford 2-chloro-7-methyl-3,7-dihydro-pyrrolo[2,3-d]pyrimidin-4-one as an off-white solid (2.18 g, 100%). NMR (300 MHz, DMSO-d6) δ ppm 3.67 (s, 3H) 6.46 (d, J=3.39 Hz, 1H) 7.11 (d, J=3.39 Hz, 1H) 12.83 (br. s., 1H). LC-MS calcd. for C7H7ClN3O [(M+H)+] 184, obsd, 183.9.
Quantity
2.39 g
Type
reactant
Reaction Step One
Quantity
70 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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